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Compound of Interest

Compound Name: Phenanthrene-d10

Cat. No.: B032357 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of Phenanthrene-d10, a deuterated polycyclic aromatic hydrocarbon

(PAH). Adherence to these protocols is critical to mitigate risks and ensure a safe research

environment.

Phenanthrene-d10, while a valuable tool in various research applications, presents several

health and environmental hazards.[1][2][3] It is harmful if swallowed, causes skin and serious

eye irritation, and may lead to respiratory irritation.[1][4] Furthermore, it is very toxic to aquatic

life with long-lasting effects. This guide outlines the necessary personal protective equipment

(PPE), handling procedures, and disposal plans to manage these risks effectively.

Hazard Identification and Classification
Understanding the specific hazards associated with Phenanthrene-d10 is the first step in safe

handling. The substance is classified under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS) with the following primary hazards:
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Hazard Classification GHS Category

Acute toxicity, Oral Category 4

Skin irritation Category 2

Eye irritation Category 2A

Specific target organ toxicity — single exposure

(respiratory tract irritation)
Category 3

Hazardous to the aquatic environment, acute

hazard
Category 1

Hazardous to the aquatic environment, long-

term hazard
Category 1

Data sourced from multiple safety data sheets.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is non-negotiable when working with Phenanthrene-d10. The

following table summarizes the required PPE for various laboratory operations involving this

chemical.
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Operation Required Personal Protective Equipment

Weighing and preparing solutions

- Chemical safety goggles or face shield- Nitrile

or other chemically resistant gloves- Laboratory

coat or gown- Use of a chemical fume hood is

mandatory

Handling solid material
- Chemical safety goggles- Chemically resistant

gloves- Laboratory coat

Handling solutions
- Chemical safety goggles- Chemically resistant

gloves- Laboratory coat

Cleaning spills

- Chemical safety goggles or face shield-

Heavy-duty, chemically resistant gloves-

Chemical-resistant apron or coveralls-

Respiratory protection (e.g., N95 respirator) may

be required depending on the spill size and

ventilation

Waste disposal
- Chemical safety goggles- Chemically resistant

gloves- Laboratory coat

Always inspect gloves for tears or punctures before use and practice proper glove removal

technique to avoid skin contact.

Operational Plan: A Step-by-Step Guide to Safe
Handling
The following workflow provides a procedural guide for the safe handling of Phenanthrene-
d10, from initial preparation to final disposal.
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Figure 1. Workflow for the safe handling of Phenanthrene-d10.
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First Aid Procedures
In the event of exposure, immediate action is crucial. The following table outlines the

appropriate first aid measures.

Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. If skin irritation occurs,

seek medical attention.

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.

Always have a copy of the Safety Data Sheet (SDS) available for emergency responders.

Disposal Plan
Proper disposal of Phenanthrene-d10 and its containers is essential to prevent environmental

contamination.

Waste Collection: All waste materials, including contaminated PPE and cleaning materials,

should be collected in a designated, clearly labeled, and sealed container for hazardous

chemical waste.

Disposal Method: Phenanthrene-d10 waste must be disposed of as hazardous waste. This

should be done through a licensed professional waste disposal service. Do not allow the

product to enter drains or waterways.
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Container Disposal: Empty containers should be treated as hazardous waste and disposed

of accordingly. Do not reuse empty containers.

By adhering to these safety protocols, researchers can confidently and safely utilize

Phenanthrene-d10 in their work, contributing to advancements in science and drug

development while prioritizing personal and environmental well-being.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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